Cas no 1094864-19-3 ([3,4-bis(acetyloxy)-6-(1,3-benzoxazol-2-yloxy)-5-acetamidooxan-2-yl]methyl acetate)

• Product Name: [3,4-bis(acetyloxy)-6-(1,3-benzoxazol-2-yloxy)-5-acetamidooxan-2-yl]methyl acetate
• CAS No: 1094864-19-3
• Molecular Formula: C₂₁H₂₄N₂O₁₀
• Molecular Weight: 464.422666549683
• CID: 6005673
• PubChem ID: 4283883

[3,4-bis(acetyloxy)-6-(1,3-benzoxazol-2-yloxy)-5-acetamidooxan-2-yl]methyl acetate Properties

Names and Identifiers

• [3,4-bis(acetyloxy)-6-(1,3-benzoxazol-2-yloxy)-5-acetamidooxan-2-yl]methyl acetate
• [5-acetamido-3,4-diacetyloxy-6-(1,3-benzoxazol-2-yloxy)oxan-2-yl]methyl acetate
• AKOS001203643
• F1507-0065
• 5-acetamido-2-(acetoxymethyl)-6-(benzo[d]oxazol-2-yloxy)tetrahydro-2H-pyran-3,4-diyl diacetate
• 1094864-19-3
• Z56177588
• AKOS016297412

• InChIKey： GTAOARWQIVTGDK-UHFFFAOYSA-N
• Inchi： 1S/C21H24N2O10/c1-10(24)22-17-19(30-13(4)27)18(29-12(3)26)16(9-28-11(2)25)31-20(17)33-21-23-14-7-5-6-8-15(14)32-21/h5-8,16-20H,9H2,1-4H3,(H,22,24)
• SMILES： C(OCC1C(OC(C)=O)C(OC(C)=O)C(NC(=O)C)C(OC2=NC3=CC=CC=C3O2)O1)(=O)C

Computed Properties

• Exact Mass: 464.14309497g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 10
• Monoisotopic Mass: 464.14309497g/mol
• Heavy Atom Count: 33
• Complexity: 747
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 153Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides